Cas no 905275-28-7 (1,2-Dimethyl-4-fluoro-5-iodobenzene)

• Product Name: 1,2-Dimethyl-4-fluoro-5-iodobenzene
• CAS No: 905275-28-7
• MF: C₈H₈FI
• MW: 250.051998138428
• CID: 5007826
• Update Time: 2025-08-05

1,2-Dimethyl-4-fluoro-5-iodobenzene Chemical and Physical Properties

Names and Identifiers

• 1,2-Dimethyl-4-fluoro-5-iodobenzene
• Benzene, 1-fluoro-2-iodo-4,5-dimethyl-
• 1-Iodo-2-fluoro-4,5-dimethylbenzene
• 1-Fluoro-2-iodo-4,5-dimethyl-benzene
• 1-FLUORO-2-IODO-4,5-DIMETHYLBENZENE

• Inchi： 1S/C8H8FI/c1-5-3-7(9)8(10)4-6(5)2/h3-4H,1-2H3
• InChI Key： FJAHOFMWQBTAMB-UHFFFAOYSA-N
• SMILES： IC1C(=CC(C)=C(C)C=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 116
• XLogP3: 3.4
• Topological Polar Surface Area: 0

Additional information on 1,2-Dimethyl-4-fluoro-5-iodobenzene

Introduction to 1,2-Dimethyl-4-fluoro-5-iodobenzene (CAS No. 905275-28-7)

1,2-Dimethyl-4-fluoro-5-iodobenzene, a compound with the CAS number 905275-28-7, is a versatile and intriguing molecule that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and materials science. This compound is characterized by its unique combination of functional groups, including two methyl groups, a fluorine atom, and an iodine atom, which collectively confer it with a range of interesting properties and potential applications.

The molecular structure of 1,2-Dimethyl-4-fluoro-5-iodobenzene is particularly noteworthy. The presence of the iodine atom at the 5-position makes it an excellent precursor for various synthetic transformations, particularly in cross-coupling reactions such as Suzuki-Miyaura and Sonogashira couplings. These reactions are widely used in the synthesis of complex organic molecules, including pharmaceuticals and advanced materials.

In the realm of medicinal chemistry, 1,2-Dimethyl-4-fluoro-5-iodobenzene has shown promise as a building block for the development of novel therapeutic agents. The fluorine atom at the 4-position can enhance the lipophilicity and metabolic stability of drug candidates, while the iodine atom can serve as a handle for further functionalization or radiolabeling. Recent studies have explored its use in the synthesis of potential anticancer agents and imaging agents for positron emission tomography (PET).

A notable example of its application in drug discovery is its use in the synthesis of fluorinated analogs of existing drugs. For instance, researchers have utilized 1,2-Dimethyl-4-fluoro-5-iodobenzene to develop more potent and selective inhibitors of specific enzymes involved in cancer progression. The ability to fine-tune the pharmacological properties through strategic modifications has made this compound an attractive starting point for lead optimization.

In materials science, 1,2-Dimethyl-4-fluoro-5-iodobenzene has been investigated for its potential in the development of organic semiconductors and photovoltaic materials. The combination of electron-withdrawing fluorine and iodine atoms can influence the electronic properties of conjugated systems, leading to improved charge transport and photophysical properties. This makes it a valuable precursor for the synthesis of advanced organic electronics materials.

The synthetic accessibility of 1,2-Dimethyl-4-fluoro-5-iodobenzene is another factor that contributes to its widespread use. Various synthetic routes have been reported in the literature, including direct iodination and fluorination methods. These methods allow for efficient and scalable production, making it suitable for both academic research and industrial applications.

Safety considerations are also important when handling 1,2-Dimethyl-4-fluoro-5-iodobenzene. While it is not classified as a hazardous material or controlled substance, standard laboratory safety protocols should be followed to ensure safe handling and storage. Proper personal protective equipment (PPE) such as gloves and goggles should be used to prevent skin contact and inhalation.

In conclusion, 1,2-Dimethyl-4-fluoro-5-iodobenzene (CAS No. 905275-28-7) is a multifaceted compound with a wide range of applications in organic synthesis, medicinal chemistry, and materials science. Its unique combination of functional groups provides a solid foundation for further exploration and innovation in these fields. As research continues to advance, it is likely that new applications and derivatives of this compound will emerge, further solidifying its importance in modern chemistry.